Cas no 851951-81-0 (ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-81-0
• MF: C₂₄H₂₁N₃O₆S
• MW: 479.505044698715
• CID: 6338702
• PubChem ID: 3401994
• Update Time: 2025-10-29

ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• AB00670608-01
• ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590439
• F0641-0680
• 851951-81-0
• ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-[(4-methoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C24H21N3O6S/c1-4-33-24(30)20-18-13-34-22(25-21(28)14-5-9-16(31-2)10-6-14)19(18)23(29)27(26-20)15-7-11-17(32-3)12-8-15/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key： LIROUAJZMDNKMP-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)OC)C(C2=C1NC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 479.11510657g/mol
• Monoisotopic Mass: 479.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 5-(4-Methoxybenzamido)-3-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-81-0)

The compound ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-81-0) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and material science research. Its complex structure, featuring a thieno[3,4-d]pyridazine core, makes it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. This compound's unique 4-methoxyphenyl and 4-methoxybenzamido substituents contribute to its bioactivity, making it a candidate for kinase inhibition studies. Its ethyl carboxylate moiety further enhances its solubility, a critical factor in drug formulation. These attributes align with current trends in AI-driven drug design, where computational models prioritize molecules with optimal pharmacokinetic properties.

The synthesis of ethyl 5-(4-methoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves multi-step organic reactions, including cyclocondensation and amide coupling. Its CAS No. 851951-81-0 serves as a unique identifier in chemical databases, facilitating global collaboration. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity, a topic frequently searched by quality control professionals.

From an industrial perspective, this compound's stability under ambient conditions makes it suitable for high-throughput screening (HTS) platforms. Its relevance to cancer research and neurodegenerative diseases has been noted in recent patent filings, reflecting its therapeutic versatility. Environmental considerations also play a role; its low ecotoxicity profile meets modern green chemistry standards, addressing sustainability concerns in pharmaceutical manufacturing.

Future research directions may explore its structure-activity relationships (SAR) through molecular docking simulations, a hot topic in computational chemistry forums. As the scientific community seeks alternatives to traditional scaffolds, thieno[3,4-d]pyridazine derivatives like this compound offer innovative solutions. Its commercial availability through specialty chemical suppliers further supports its adoption in academic and industrial labs worldwide.